(4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone

• CAS No.: 303060-43-7
• Molecular Formula: C27H19BrN2O2
• Molecular Weight: 483.4 g/mol
• IUPAC Name: (4-bromophenyl)-(2-naphthalen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-5-yl)methanone
• InChI: InChI=1S/C27H19BrN2O2/c28-21-13-11-18(12-14-21)26(31)27-30-24(22-7-3-4-8-25(22)32-27)16-23(29-30)20-10-9-17-5-1-2-6-19(17)15-20/h1-15,24,27H,16H2
• InChI Key: FASBCGDNEYSTPI-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC5=CC=CC=C5C=C4)C(=O)C6=CC=C(C=C6)Br

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone involves multiple steps, typically starting with the preparation of the core pyrazolo[1,5-C][1,3]benzoxazine structureCommon reagents used in these reactions include bromine, naphthalene derivatives, and pyrazole precursors .

Industrial Production Methods

Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) would be employed to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

(4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Substitution Reagents: Halogens, nucleophiles

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction could produce deoxygenated or hydrogenated compounds .

Scientific Research Applications

(4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Chemical Identity

• IUPAC Name: (4-Bromophenyl)[2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-5-yl]methanone
• Molecular Formula : C₂₇H₁₉BrN₂O₂
• Molecular Weight : 483.4 g/mol
• CAS No.: 303060-43-7

Structural Features
This compound features a pyrazolo[1,5-c][1,3]benzoxazine core fused with a naphthalene moiety and substituted with a 4-bromophenyl carbonyl group. The bromine atom at the para position of the phenyl ring and the naphthyl group at position 2 contribute to its steric and electronic properties, influencing reactivity and biological interactions .

Synthesis and Applications Synthesized via multi-step organic reactions, it serves as a key intermediate in medicinal chemistry.

Structural and Functional Comparisons

Table 1: Key Attributes of Selected Pyrazolo-Benzoxazine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Notable Properties/Applications	References
(4-Bromophenyl)[2-(2-naphthyl)-...]methanone (Target Compound)	C₂₇H₁₉BrN₂O₂	483.4	4-Bromophenyl, 2-naphthyl	Potential kinase inhibition, antimicrobial
9-Bromo-2-(4-methoxyphenyl)-...methanone	C₂₄H₁₈BrClN₂O₃	497.8	4-Chlorophenyl, 4-methoxyphenyl, 9-bromo	Undocumented bioactivity; structural analog
5-(4-Bromophenyl)-2-(2-naphthyl)-... (Simplified core)	C₂₆H₁₉BrN₂O	455.3	4-Bromophenyl, 2-naphthyl (lacks carbonyl group)	Medicinal chemistry research
(4-Chlorophenyl)[2-(2-naphthyl)-...]methanone	C₂₇H₁₉ClN₂O₂	438.9	4-Chlorophenyl, 2-naphthyl	Reduced steric bulk vs. brominated analogs
9-Chloro-2-(4-chlorophenyl)-5-(4-methoxyphenyl)-...	C₂₄H₁₈Cl₂N₂O₂	437.3	4-Chlorophenyl, 4-methoxyphenyl, 9-chloro	Antileishmanial/antimalarial potential
2-(4-Bromophenyl)-7,9-dichloro-5-(2,4-dichlorophenyl)-...	C₂₅H₁₄BrCl₃N₂O	550.6	4-Bromophenyl, 2,4-dichlorophenyl, 7,9-dichloro	High halogenation; enhanced reactivity

Key Differences and Uniqueness

Dichloro-substituted analogs (e.g., C₂₅H₁₄BrCl₃N₂O ) exhibit higher molecular weights and reactivity but may face metabolic stability challenges.

Aromatic Substituents :

• The 2-naphthyl group in the target compound provides extended π-conjugation, favoring interactions with aromatic residues in enzyme binding pockets. This contrasts with thienyl (C₂₁H₁₄Br₂N₂O₂S ) or 4-methoxyphenyl (C₂₄H₁₈BrClN₂O₃ ) substituents, which alter electronic profiles and steric hindrance.

Biological Activity Trends :

• Compounds with methoxy groups (e.g., C₂₄H₁₈Cl₂N₂O₂ ) are often explored for antiparasitic applications, while brominated derivatives show promise in kinase inhibition due to their bulkier halogen atoms .

Biological Activity

The compound (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone is a complex organic molecule with potential applications in medicinal chemistry. Its intricate structure suggests various biological activities, making it a candidate for research in drug development. This article explores its biological activity, synthesis, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C27H20BrN3O
• Molecular Weight : 517.807 g/mol
• IUPAC Name : (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone

The biological activity of this compound may be attributed to its ability to interact with various biological macromolecules such as proteins and nucleic acids. The presence of the bromophenyl and naphthyl groups enhances its binding affinity to specific receptors or enzymes, potentially modulating their activity.

In Vitro Studies

In vitro studies have indicated that compounds with similar structures exhibit a range of biological activities:

Compound Name	Structural Features	Notable Activities
2-Methyl-6-phenylethynylpyridine	Ethynyl group and pyridine ring	Antagonist for mGluR5
Pyrazolo[3,4-b]quinolin-5-one	Pyrazole fused to quinoline	Anticancer activity
Benzoxazine derivatives	Various substituents on benzoxazine	Antimicrobial and anticancer

These compounds highlight the diversity within this chemical class and suggest that (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone may also possess significant biological properties.

Synthesis

The synthesis of (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone typically involves multi-step organic reactions. Key steps may include:

• Formation of the pyrazolo-benzoxazine core : This involves cyclization reactions that create the fused ring system.
• Substitution reactions : Introducing the bromophenyl and naphthyl groups through electrophilic aromatic substitution or nucleophilic attacks.
• Purification : Techniques such as recrystallization or chromatography to achieve high purity.

Case Studies and Research Findings

Research on structurally similar compounds has revealed promising results:

• A study on pyrazolo[3,4-b]quinolin-5-one demonstrated significant anticancer activity against various cell lines, suggesting that the pyrazole moiety contributes to cytotoxic effects.
• Another investigation into benzoxazine derivatives showed antimicrobial properties against several bacterial strains.

These findings support the hypothesis that (4-Bromophenyl)[2-(2-naphthyl)-1,10B-dihydropyrazolo[1,5-C][1,3]benzoxazin-5-YL]methanone could exhibit similar therapeutic effects.